Cas no 14098-44-3 (Benzo-15-crown-5)

Benzo-15-crown-5 is a cyclic polyether compound belonging to the crown ether family, characterized by its 15-membered ring structure incorporating five oxygen atoms. This compound exhibits selective binding affinity for alkali metal ions, particularly sodium (Na⁺), due to its cavity size compatibility. Its aromatic benzo group enhances lipophilicity, facilitating applications in phase-transfer catalysis and ion transport across membranes. Benzo-15-crown-5 is widely utilized in synthetic chemistry for stabilizing cationic intermediates and in analytical chemistry for ion-selective electrodes. Its stability under mild conditions and predictable complexation behavior make it a valuable tool in coordination chemistry and molecular recognition studies. The compound is typically handled in anhydrous environments to maintain efficacy.
Benzo-15-crown-5 structure
Benzo-15-crown-5 structure
Product Name:Benzo-15-crown-5
CAS No:14098-44-3
MF:C14H20O5
MW:268.305604934692
MDL:MFCD00005945
CID:49635
Update Time:2025-06-07

Benzo-15-crown-5 Chemical and Physical Properties

Names and Identifiers

    • 2,3,5,6,8,9,11,12-Octahydrobenzo[b][1,4,7,10,13]pentaoxacyclopentadecine
    • 2,3,5,6,8,9,11,12-Octahydro-1,4,7,10,13-benzopentaoxacyclopentadecin
    • Benzo-15-crown-5-ether
    • Benzo-15-crown-5
    • Benzo-15-crown 5-Ether
    • 1,4,7,10,13-PENTAOXA(13)ORTHOCYCLOPHANE
    • 2,3,5,6,8,9,11,12-Octahydrobenzo-[b][1,4,7,10,13]pentaoxacyclopentadecine
    • 2,3-Benzo-1,4,7,10,13-pentaoxacyclopentadec-2-ene
    • 2,5,8,11,14-pentaoxabicyclo[13.4.0]nonadeca-1(19),15,17-triene
    • benzo15c5
    • denzo15c5
    • 2,3-Benzo-15-crown-5
    • Monobenzo-15-crown-5
    • CROWN ETHER
    • Benzo-15-crown-5,99%
    • Benzo-15-crown-5,97%
    • Benzo-15-crown-5, 99% 2.5GR
    • CROWN ETHER/BENZO-15-CROWN-5
    • Benzyl 15-crown-5
    • Benzo[6]1,4,7,10,13-pentaoxacyclopentadecane
    • FNEPSTUXZLEUCK-UHFFFAOYSA-N
    • MDL: MFCD00005945
    • Inchi: 1S/C14H20O5/c1-2-4-14-13(3-1)18-11-9-16-7-5-15-6-8-17-10-12-19-14/h1-4H,5-12H2
    • InChI Key: FNEPSTUXZLEUCK-UHFFFAOYSA-N
    • SMILES: O1CCOCCOC2C=CC=CC=2OCCOCC1
    • BRN: 1624106

Computed Properties

  • Exact Mass: 268.13100
  • Monoisotopic Mass: 268.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 46.2
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: Powder
  • Density: 1.1846 (rough estimate)
  • Melting Point: 79.0 to 82.0 deg-C
  • Boiling Point: 399.2°C at 760 mmHg
  • Flash Point: 165.9°C
  • Refractive Index: 1.4825 (estimate)
  • Water Partition Coefficient: Partially dissolved
  • PSA: 46.15000
  • LogP: 1.50760
  • Solubility: Soluble in benzene, acetone and chloroform, slightly soluble in water.
  • Sensitiveness: Hygroscopic

Benzo-15-crown-5 Security Information

Benzo-15-crown-5 Customs Data

  • HS CODE:29329995
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Benzo-15-crown-5 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd.
BBP80725-5mg
Benzo-15-crown 5-ether
14098-44-3 98.0%
5mg
¥150 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B1154-5g
Benzo-15-crown-5
14098-44-3 98.0%(GC)
5g
¥1390.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B1154-1g
Benzo-15-crown-5
14098-44-3 98.0%(GC)
1g
¥440.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B295A-5g
Benzo-15-crown-5
14098-44-3 98%
5g
¥756.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B295A-1g
Benzo-15-crown-5
14098-44-3 98%
1g
¥178.0 2022-05-30
Chemenu
CM160285-10g
2,3,5,6,8,9,11,12-Octahydrobenzo-[b][1,4,7,10,13]pentaoxacyclopentadecine
14098-44-3 97%
10g
$230 2021-06-17
Chemenu
CM160285-25g
2,3,5,6,8,9,11,12-Octahydrobenzo-[b][1,4,7,10,13]pentaoxacyclopentadecine
14098-44-3 97%
25g
$542 2021-06-17
Alichem
A019096188-10g
2,3,5,6,8,9,11,12-Octahydrobenzo[b][1,4,7,10,13]pentaoxacyclopentadecine
14098-44-3 97%
10g
257.25 USD 2021-06-17
Alichem
A019096188-25g
2,3,5,6,8,9,11,12-Octahydrobenzo[b][1,4,7,10,13]pentaoxacyclopentadecine
14098-44-3 97%
25g
574.20 USD 2021-06-17
Fluorochem
002501-1g
Benzo-15-crown-5
14098-44-3 98%
1g
£25.00 2022-02-28

Benzo-15-crown-5 Production Method

Benzo-15-crown-5 Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:14098-44-3)Benzo-15-crown-5
Order Number:sfd11514
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:14098-44-3)Benzo-15-crown-5
Order Number:LE8648;LE4492
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:59
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:14098-44-3)Benzo-15-crown-5
Order Number:A807713
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:47
Price ($):432.0
Email:sales@amadischem.com

Benzo-15-crown-5 Related Literature

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:14098-44-3)Benzo-15-crown-5
sfd11514
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:14098-44-3)Benzo-15-crown-5
LE8648;LE4492
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email